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Compound of Interest

Compound Name: 1-(3-Methoxyphenyl)thiourea

Cat. No.: B1300152

Essential Safety and Handling Guide for 1-(3-
Methoxyphenyl)thiourea

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-(3-Methoxyphenyl)thiourea.
Given the absence of a specific Safety Data Sheet (SDS) for this exact compound, the
following procedures are based on the hazard profile of the parent compound, thiourea, and
structurally similar methoxyphenyl thiourea derivatives. It is imperative to handle this compound
with extreme caution, assuming it shares similar potential hazards.

Hazard Identification and Classification

1-(3-Methoxyphenyl)thiourea is considered hazardous. Based on GHS classifications for the
compound and its analogs, it is potentially toxic if swallowed and may cause skin and eye
irritation, allergic skin reactions, and respiratory irritation.[1][2][3] The parent compound,
thiourea, is suspected of causing cancer and damaging fertility or the unborn child.[4][5]

GHS Hazard Statements for 1-(3-Methoxyphenyl)thiourea:
e H301: Toxic if swallowed[1]
e H315: Causes skin irritation[1]

e H317: May cause an allergic skin reaction[1]
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e H319: Causes serious eye irritation[1]

e H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and mandatory line of defense to prevent chemical

exposure.[6] All personnel must be trained in the proper use and removal of their PPE.[7]

PPE Category

Recommended Equipment

Best Practices

Eye and Face Protection

Chemical splash goggles with
side protection or a face
shield.[4][7][8]

Do not wear contact lenses, as
they can absorb and
concentrate irritants.[9] An
eyewash fountain should be

readily available.[2][8]

Hand Protection

Chemically resistant,
impervious gloves such as
Nitrile or Butyl rubber.[7][9][10]

Inspect gloves for integrity
before each use and use
proper glove removal
techniques to avoid skin
contact.[7] Dispose of
contaminated gloves as
hazardous waste.[7] Wash
hands thoroughly after
handling.[8]

Respiratory Protection

A NIOSH-approved respirator
is required when working
outside a chemical fume hood,
if ventilation is inadequate, or if

dust is generated.[7][8]

The type of respirator depends
on the airborne concentration.
Ensure proper fit and training
before use.[7] For dusts, a
particle-filtering half mask
(EN149:2001) is
recommended for small-scale
use.[11]

Protective Clothing

Alab coat or a full chemical-
protective suit.[7] Closed-toe

shoes are mandatory.[10][12]

Remove and launder
contaminated clothing before
reuse.[8][13]
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Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for minimizing risk.
1. Engineering Controls

e Primary Control: All handling of 1-(3-Methoxyphenyl)thiourea, whether in solid or solution
form, must be conducted in a certified chemical fume hood to minimize inhalation exposure.
[71[10][14][15]

o Ventilation: Ensure adequate general laboratory ventilation to keep airborne concentrations
low.[2]

2. Safe Handling and Storage Protocol

e Receiving: Upon receipt, inspect the container for damage. Store in the original container in
a cool, dry, well-ventilated, and locked area away from incompatible materials.[3][7][9][12]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acrolein, hydrogen
peroxide, and nitric acid.[8]

e Handling:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

o Work with the smallest practical quantity of the substance.[7]

o Avoid the formation and inhalation of dust.[7][9][14] Use wet cleaning methods or a HEPA
vacuum for cleanup; avoid dry sweeping.[14]

o Keep the container tightly closed when not in use.[7][8]
o Do not eat, drink, or smoke in the laboratory.[3][7]
o Wash hands and face thoroughly with soap and water after handling.[7][8]

3. Spill Management
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e Minor Spills (Solid):
o Evacuate the immediate area.[7]

o Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.[7][9]

o Use dry clean-up procedures; do not use water unless to dampen the powder slightly to
prevent dusting.[9]

o Collect the material using non-sparking tools and place it in a sealed, labeled container for
hazardous waste disposal.[7][9]

o Clean the spill area thoroughly.[8]
o Major Spills:
o Evacuate all personnel from the area and move upwind.[9]
o Alert emergency responders and inform them of the location and nature of the hazard.[9]

o Only trained personnel with full-body protective clothing and self-contained breathing
apparatus should respond.[8][9]

o Prevent spillage from entering drains or water courses.[4][8][9]
4. Waste Disposal Plan

» Collection: All waste, including contaminated PPE, spill residues, and empty containers,
must be collected in designated, clearly labeled, and sealed containers.[7][13] Do not mix
with other waste streams.

o Disposal: Waste must be disposed of as hazardous waste through an approved waste
disposal plant.[2][3] This material must not enter standard drains or trash.[13] Adhere strictly
to all local, regional, and national regulations.[16]
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Quantitative Toxicity Data (for related compound

Thiourea)

The following data for the parent compound, Thiourea, should be used as a conservative

estimate of potential toxicity.

Toxicity Type Species Route Value Reference
Acute Oral 125 - 1930

L Rat Oral [17]
Toxicity (LD50) mg/kg
Acute Dermal )

o Rabbit Dermal >2,800 mg/kg [5][17]
Toxicity (LD50)
Acute Inhalation ]

o Rat Inhalation >195 mg/m3 (4h)  [5][17]
Toxicity (LC50)
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Chemical Handling and Disposal Workflow
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'
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Caption: A workflow for the safe handling of 1-(3-Methoxyphenyl)thiourea.
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Hierarchy of Safety Controls
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Caption: Hierarchy of controls for mitigating chemical exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. (3-Methoxyphenyl)thiourea | C8H10N20S | CID 696326 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. aksci.com [aksci.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1300152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1300152?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxyphenyl_thiourea
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxyphenyl_thiourea
https://aksci.com/sds/3801CG_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 3. WERCS Studio - Application Error [assets.thermofisher.com]
e 4. carlroth.com [carlroth.com]
e 5. redox.com [redox.com]

e 6. Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure
Personnel Safety and Prevent Accidents - National Laboratory Sales
[nationallaboratorysales.com]

e 7. benchchem.com [benchchem.com]

8. hillbrothers.com [hillbrothers.com]

e 9. datasheets.scbt.com [datasheets.scbt.com]

e 10. uwlax.edu [uwlax.edu]

e 11. fishersci.fi [fishersci.fi]

e 12. gz-supplies.com [gz-supplies.com]

e 13. uaf.edu [uaf.edu]

e 14. ehs.wisc.edu [ehs.wisc.edu]

o 15. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]
e 16. tcichemicals.com [tcichemicals.com]

e 17. industrialchemicals.gov.au [industrialchemicals.gov.au]

 To cite this document: BenchChem. [Personal protective equipment for handling 1-(3-
Methoxyphenyl)thiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300152#personal-protective-equipment-for-
handling-1-3-methoxyphenyl-thiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
https://redox.com/wp-content/sds/1687.pdf
https://www.nationallaboratorysales.com/blog/chemical-storage-and-handling/
https://www.nationallaboratorysales.com/blog/chemical-storage-and-handling/
https://www.nationallaboratorysales.com/blog/chemical-storage-and-handling/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridin_2_ylmethylideneamino_thiourea.pdf
https://www.hillbrothers.com/pdf/downloads/msds/sds/n/thiourea-sds.pdf
https://datasheets.scbt.com/sc-213038.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.fishersci.fi/store/msds?partNumber=11330194&countryCode=FI&language=en
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.uaf.edu/bw/docs/safety_documents/standard_operating_procedures/phenylthiourea_bw_sop_2023.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://sdsmanager.com/us/sds-management-articles/safety-rules-in-chemical-laboratories/
https://www.tcichemicals.com/OP/en/sds/M2593_JP_EN.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Thiourea_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b1300152#personal-protective-equipment-for-handling-1-3-methoxyphenyl-thiourea
https://www.benchchem.com/product/b1300152#personal-protective-equipment-for-handling-1-3-methoxyphenyl-thiourea
https://www.benchchem.com/product/b1300152#personal-protective-equipment-for-handling-1-3-methoxyphenyl-thiourea
https://www.benchchem.com/product/b1300152#personal-protective-equipment-for-handling-1-3-methoxyphenyl-thiourea
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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